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Compound of Interest

Compound Name: 9-Benzyl-3-bromo-9H-carbazole

Cat. No.: B1275002

Technical Guide: 9-Benzyl-3-bromo-9H-carbazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 9-Benzyl-3-bromo-9H-carbazole, a heterocyclic compound of
interest in materials science and pharmaceutical development.

Core Molecular Data

The fundamental molecular and physical properties of 9-Benzyl-3-bromo-9H-carbazole are
summarized below.

Property Value References
Molecular Formula C19H14BIN [1]

Molecular Weight 336.23 g/mol [1]

CAS Number 339576-55-5

White to light yellow to light

Appearance

orange powder/crystal
Melting Point 116 -120 °C
Purity > 98% (GC)
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Synthesis Protocol

The synthesis of 9-Benzyl-3-bromo-9H-carbazole is typically achieved through a two-step
process involving the bromination of 9H-carbazole followed by N-alkylation.

Step 1: Synthesis of 3-Bromo-9H-carbazole (Precursor)

Materials:

e 9H-Carbazole

e N-Bromosuccinimide (NBS)

e Dimethylformamide (DMF)

» Dichloromethane

« Distilled Water

e Anhydrous Magnesium Sulfate (MgSQOa)

Experimental Protocol:

In a two-necked round bottom flask, dissolve 9H-carbazole (4.0 g, 23.92 mmol) in
dichloromethane (75 mL).

e Slowly add a solution of N-bromosuccinimide (4.48 g, 23.92 mmol) in DMF (10 mL) to the
carbazole solution.

 Stir the reaction mixture at room temperature for 3 hours.
o Perform an aqueous extraction of the mixture with distilled water.
e Dry the organic layer over anhydrous MgSOa for 12 hours and then filter.

o Evaporate the solvent under vacuum to yield the final product, 3-Bromo-9H-carbazole, as a
white solid.
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Step 2: Synthesis of 9-Benzyl-3-bromo-9H-carbazole

Materials:

3-Bromo-9H-carbazole

(Chloromethyl)benzene (Benzyl chloride)

Potassium Hydroxide (KOH)

Dimethylformamide (DMF)

Chloroform

Ethanol

Experimental Protocol: The synthesis is achieved via N-alkylation of the previously prepared 3-
bromo-9H-carbazole with (chloromethyl)benzene.[2][3]

Prepare a solution of potassium hydroxide in dimethylformamide.

e Add 3-Bromo-9H-carbazole to the solution and stir.

e Add (chloromethyl)benzene dropwise to the reaction mixture.

o Continue stirring at room temperature to allow the reaction to proceed.
e Pour the reaction mixture into water to precipitate the crude product.

« Filter the precipitate and wash with water.

 For purification, dissolve the crude product (40 mg) in a mixture of chloroform (5 mL) and
ethanol (7 mL).[3]

 Allow the solution to stand at room temperature for several days to facilitate the evaporation
of the solvent and the formation of colorless block-like crystals of 9-Benzyl-3-bromo-9H-
carbazole.[3]
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Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of 9-Benzyl-3-bromo-9H-
carbazole.

9H-Carbazole

N-Bromosuccinimide
(NBS)

Bromination 3-Bromo-9H-carbazole

N-Alkylation Crystallization 9-Benzyl-3-bromo-9H-carbazole

(Chloromethyl)benzene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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